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Fmoc-Phe-OH Overview and Properties

Fmoc-Phe-OH (CAS 35661-40-6), also known as N-α-Fmoc-L-phenylalanine, is a fundamental building

block used in Fmoc solid-phase peptide synthesis (SPPS) [1] [2].

The table below summarizes its key characteristics:

Property Description

CAS Number 35661-40-6 [1] [3] [4]

Molecular
Formula

C₂₄H₂₁NO₄ [3] [4] [5]

Molecular
Weight

387.43 g/mol [3] [4] [5]

Appearance White to off-white crystalline powder [1] [4]

Melting Point 180 - 188 °C [1] [3]

Purity (HPLC) Typically ≥ 98.0% to ≥ 99.0% [1] [4]
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Property Description

Application Standard protected amino acid for introducing phenylalanine residues during
peptide synthesis [1] [2]

Fmoc-Phe-OH in Peptide Synthesis: Application and
Protocol

Fmoc-Phe-OH is a cornerstone of the Fmoc-SPPS strategy, which is widely used due to its mild reaction

conditions and orthogonality with other protecting groups [6] [2].

The following diagram illustrates the typical solid-phase peptide synthesis workflow using Fmoc-protected

amino acids:
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A specific published protocol from a 2008 research paper provides experimental details for using this

compound [7]:

Immobilization: Fmoc-Phe-OH was attached to Wang resin using MSNT (1-(Mesitylene-2-
sulfonyl)-3-nitro-1H-1,2,4-triazole) and N-Methylimidazole in dry dichloromethane, shaken
overnight at room temperature [7].
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Coupling: Subsequent amino acids (e.g., Fmoc-Leu-OH, Fmoc-Met-OH) were coupled using DIC
(Diisopropylcarbodiimide) and HOBt (Hydroxybenzotriazole) in NMP (N-Methyl-2-pyrrolidone).
Reactions were typically complete within 3 hours, monitored by the Kaiser test [7].

Deprotection: The Fmoc group was removed using a 25% solution of piperidine in DMF [7].
Cleavage: The final peptide was cleaved from the resin using a mixture of TFA (Trifluoroacetic
acid), water, EDT (Ethanedithiol), and TIS (Triisopropylsilane) [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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